Cas no 885274-98-6 (N-Cbz-4-chloro-piperidine)

• Product Name: N-Cbz-4-chloro-piperidine
• CAS No: 885274-98-6
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• MDL: MFCD04115042
• CID: 711197
• PubChem ID: 57355211
• Update Time: 2025-05-24

N-Cbz-4-chloro-piperidine Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-chloro-, phenylmethyl ester
• benzyl 4-chloropiperidine-1-carboxylate
• N-Cbz-4-chloro-piperidine
• Z-4-CHLORO-PIPERIDINE
• 1-N-CBZ-4-CHLOROPIPERIDINE
• Benzyl4-chloropiperidine-1-carboxylate
• A862008
• MFCD04115042
• AKOS024258375
• CS-0270047
• EN300-7118638
• DTXSID00722952
• n-cbz-4-chloro-piperidine, AldrichCPR
• FT-0748294
• 885274-98-6
• AB19509
• DB-077614

• MDL： MFCD04115042
• Inchi： 1S/C13H16ClNO2/c14-12-6-8-15(9-7-12)13(16)17-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key： WBXRYRJOZBTWAL-UHFFFAOYSA-N
• SMILES： ClC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 253.08700
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 2.96430

N-Cbz-4-chloro-piperidine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on N-Cbz-4-chloro-piperidine

Professional Introduction to N-Cbz-4-chloro-piperidine (CAS No. 885274-98-6)

N-Cbz-4-chloro-piperidine, a compound with the chemical name N-carbobenzyloxy-4-chloro-piperidine, is a significant intermediate in the field of pharmaceutical chemistry. This compound, identified by its CAS number 885274-98-6, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The presence of both the carbobenzyloxy (Cbz) protecting group and the chloro substituent on the piperidine ring imparts unique reactivity, making it a valuable building block for drug development.

The piperidine ring is a common pharmacophore in many pharmaceuticals, known for its ability to enhance binding affinity and metabolic stability. In particular, 4-chloro-piperidine derivatives have been extensively studied for their potential in modulating neurological and cardiovascular pathways. The introduction of a chloro group at the fourth position increases the electrophilicity of the ring, facilitating further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing complex molecules such as protease inhibitors and kinase inhibitors.

The carbobenzyloxy (Cbz) group serves as an important protecting group for amines, allowing for selective reactions while preventing unwanted side reactions. In peptide synthesis, for instance, Cbz is often used to protect the amino group of lysine residues during coupling reactions. The stability of the Cbz group under various reaction conditions makes it a preferred choice for multi-step syntheses. When incorporated into N-Cbz-4-chloro-piperidine, this protecting group enables controlled modifications to the piperidine core without affecting other functional moieties.

Recent advancements in medicinal chemistry have highlighted the importance of N-Cbz-4-chloro-piperidine in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a precursor in synthesizing small-molecule inhibitors targeting bacterial enzymes. The chloro-piperidine scaffold has shown promise in disrupting essential bacterial pathways, such as DNA gyrase and topoisomerase IV, which are critical for bacterial survival and replication. By leveraging the reactivity of the chloro group and the stability of the Cbz protecting group, scientists have been able to design highly specific inhibitors with improved pharmacokinetic profiles.

In addition to its applications in antibacterial research, N-Cbz-4-chloro-piperidine has found utility in the development of drugs targeting neurological disorders. Piperidine derivatives have been implicated in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The structural flexibility of piperidine allows for fine-tuning of molecular interactions with biological targets, making it an attractive scaffold for drug design. Recent studies have demonstrated that N-Cbz-4-chloro-piperidine can be used to synthesize novel ligands that interact with serotonin receptors, potentially leading to treatments for conditions such as depression and anxiety.

The synthesis of N-Cbz-4-chloro-piperidine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the chlorination of piperidine followed by nucleophilic substitution with carbobenzyloxy chloride. The reaction conditions must be carefully controlled to ensure high yield and purity, as impurities can significantly affect downstream applications. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving scalability.

Quality control and analytical characterization are crucial aspects when working with N-Cbz-4-chloro-piperidine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are routinely employed to confirm molecular structure and assess purity. These analytical methods provide detailed insights into the compound's chemical environment, ensuring that it meets the stringent requirements for pharmaceutical applications.

The growing interest in N-Cbz-4-chloro-piperidine underscores its significance as a key intermediate in modern drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like N-Cbz-4-chloro-piperidine will remain indispensable tools for medicinal chemists. Their unique structural features and reactivity patterns offer unparalleled opportunities for designing innovative treatments across various disease areas.